Cas no 135546-76-8 (Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-)
135546-76-8 structure
Product Name:Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
CAS No:135546-76-8
MF:C16H15N3O2S
MW:313.374202013016
CID:1238443
Update Time:2024-08-03
Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
- N-[(2-carbamoylphenyl)carbamothioyl]-3-methylbenzamide
- Benzamide, N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
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- Inchi: 1S/C16H15N3O2S/c1-10-5-4-6-11(9-10)15(21)19-16(22)18-13-8-3-2-7-12(13)14(17)20/h2-9H,1H3,(H2,17,20)(H2,18,19,21,22)
- InChI Key: ONMHPFFUMJRWAO-UHFFFAOYSA-N
- SMILES: C(NC(NC1=CC=CC=C1C(N)=O)=S)(=O)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 313.08865
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- PSA: 84.22
- pka: 9.15±0.70(Predicted)
Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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